Cas no 2551114-99-7 (3,3-dimethyl-4-(4-methylphenyl)pyrrolidine hydrochloride)

• Product Name: 3,3-dimethyl-4-(4-methylphenyl)pyrrolidine hydrochloride
• CAS No: 2551114-99-7
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• MDL: MFCD32875014
• CID: 5416594
• PubChem ID: 165871756
• Update Time: 2025-08-05

3,3-dimethyl-4-(4-methylphenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27664311
• 3,3-dimethyl-4-(4-methylphenyl)pyrrolidine hydrochloride
• 2551114-99-7
• Z4744048905
• Pyrrolidine, 3,3-dimethyl-4-(4-methylphenyl)-, hydrochloride (1:1)

• MDL： MFCD32875014
• Inchi： 1S/C13H19N.ClH/c1-10-4-6-11(7-5-10)12-8-14-9-13(12,2)3;/h4-7,12,14H,8-9H2,1-3H3;1H
• InChI Key： YKLSCFSUCOHGHK-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=C(C)C=C2)C(C)(C)C1.[H]Cl

Computed Properties

• Exact Mass: 225.1284273g/mol
• Monoisotopic Mass: 225.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3,3-dimethyl-4-(4-methylphenyl)pyrrolidine hydrochloride

Introduction to 3,3-dimethyl-4-(4-methylphenyl)pyrrolidine hydrochloride (CAS No. 2551114-99-7) and Its Emerging Applications in Chemical Biology

3,3-dimethyl-4-(4-methylphenyl)pyrrolidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2551114-99-7, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrrolidine class, characterized by a five-membered ring containing one nitrogen atom. The presence of alkyl and aryl substituents enhances its structural complexity and potential biological activity, making it a promising candidate for further investigation.

The molecular structure of 3,3-dimethyl-4-(4-methylphenyl)pyrrolidine hydrochloride consists of a pyrrolidine core substituted with two methyl groups at the 3-position and a 4-methylphenyl group at the 4-position. The hydrochloride salt form improves its solubility in aqueous solutions, facilitating its use in various biochemical assays and drug formulation studies. This structural configuration not only contributes to its unique physicochemical properties but also opens up possibilities for diverse pharmacological applications.

In recent years, there has been growing interest in exploring the biological activities of pyrrolidine derivatives due to their potential as scaffolds for drug development. The 4-methylphenyl moiety in 3,3-dimethyl-4-(4-methylphenyl)pyrrolidine hydrochloride suggests possible interactions with aromatic recognition sites in biological targets, which could be exploited for therapeutic purposes. Preliminary studies have indicated that this compound may exhibit properties relevant to neurobiology and inflammation modulation, areas where novel molecular entities are critically needed.

One of the most compelling aspects of 3,3-dimethyl-4-(4-methylphenyl)pyrrolidine hydrochloride is its potential as a lead compound for medicinal chemistry. The structural features of this molecule allow for modifications at multiple positions, enabling the synthesis of libraries of analogs with tailored biological activities. Researchers have been leveraging computational methods and high-throughput screening to identify derivatives with enhanced efficacy or selectivity. Such approaches are becoming increasingly integral in modern drug discovery pipelines.

The hydrochloride form of this compound ensures stability and bioavailability, which are crucial factors in pharmaceutical development. The salt form also facilitates easier handling and formulation into dosage forms suitable for clinical trials. This has made 3,3-dimethyl-4-(4-methylphenyl)pyrrolidine hydrochloride an attractive candidate for inclusion in preclinical studies aimed at validating its therapeutic potential.

Recent advancements in chemical biology have highlighted the importance of understanding molecular interactions at a structural level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating how 3,3-dimethyl-4-(4-methylphenyl)pyrrolidine hydrochloride interacts with biological targets. These insights have provided valuable information for optimizing its pharmacophore and improving its binding affinity. Such structural insights are often pivotal in transforming a promising lead into an effective therapeutic agent.

The compound's potential relevance extends to diseases where modulation of protein-protein interactions is key. For instance, studies suggest that pyrrolidine derivatives may interfere with signaling pathways involved in cancer progression or neurodegenerative disorders. The specific substitution pattern in 3,3-dimethyl-4-(4-methylphenyl)pyrrolidine hydrochloride may confer selectivity for particular targets within these pathways, offering a strategic advantage over broader-spectrum agents.

In conclusion, 3,3-dimethyl-4-(4-methylphenyl)pyrrolidine hydrochloride (CAS No. 2551114-99-7) represents a fascinating subject of study in chemical biology and pharmaceutical research. Its unique structural features and preliminary biological activity make it a valuable asset for further exploration. As research continues to uncover new therapeutic targets and develop innovative methodologies, compounds like this one are poised to play significant roles in addressing unmet medical needs.